Cas no 2306265-15-4 (4-bromo-3-(2-methoxyethyl)-1-methyl-1H-pyrazole)

• Product Name: 4-bromo-3-(2-methoxyethyl)-1-methyl-1H-pyrazole
• CAS No: 2306265-15-4
• MF: C₇H₁₁BrN₂O
• MW: 219.079040765762
• CID: 5107576
• Update Time: 2026-03-03

4-bromo-3-(2-methoxyethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-bromo-3-(2-methoxyethyl)-1-methyl-
• 4-bromo-3-(2-methoxyethyl)-1-methyl-1H-pyrazole

• Inchi： 1S/C7H11BrN2O/c1-10-5-6(8)7(9-10)3-4-11-2/h5H,3-4H2,1-2H3
• InChI Key： XCWQPEKVFADSEQ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(Br)C(CCOC)=N1

Additional information on 4-bromo-3-(2-methoxyethyl)-1-methyl-1H-pyrazole

Comprehensive Overview of 4-bromo-3-(2-methoxyethyl)-1-methyl-1H-pyrazole (CAS No. 2306265-15-4)

4-bromo-3-(2-methoxyethyl)-1-methyl-1H-pyrazole (CAS No. 2306265-15-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative is characterized by its unique molecular structure, featuring a methoxyethyl substituent and a methyl group, which contribute to its reactivity and potential applications. The compound's CAS number 2306265-15-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in pyrazole-based compounds stems from their versatility in drug discovery and material science. Recent trends in AI-driven molecular design and high-throughput screening have highlighted the importance of such building blocks in developing novel therapeutics. Searches for "4-bromo-3-(2-methoxyethyl)-1-methyl-1H-pyrazole synthesis" and "CAS 2306265-15-4 applications" have surged, reflecting the compound's relevance in modern chemistry. Its structural features make it a valuable intermediate for creating targeted kinase inhibitors and crop protection agents, aligning with current demands for precision medicine and sustainable agriculture.

From a synthetic chemistry perspective, the bromo moiety at the 4-position of the pyrazole ring offers excellent opportunities for further functionalization through cross-coupling reactions. This characteristic has made CAS 2306265-15-4 particularly interesting for researchers exploring Palladium-catalyzed transformations, a hot topic in organic synthesis forums. The compound's methoxyethyl side chain enhances its solubility profile, addressing a common challenge in drug development where improved bioavailability is crucial. Laboratory protocols for handling this compound frequently appear in searches related to "pyrazole derivative storage conditions" and "brominated heterocycle safety", indicating practical concerns among end-users.

The pharmaceutical industry has shown particular interest in 4-bromo-3-(2-methoxyethyl)-1-methyl-1H-pyrazole as a precursor for small molecule therapeutics. Its structural motif appears in several patent applications for inflammatory disease treatments and metabolic disorder interventions. Online discussions frequently inquire about "CAS 2306265-15-4 supplier" and "pyrazole derivative pricing", reflecting its commercial importance. Analytical methods for characterizing this compound, especially HPLC purity analysis and NMR spectral data, represent another area of frequent searches, underscoring the need for quality control in research applications.

Environmental considerations surrounding brominated compounds have led to increased scrutiny of their ecological impact. However, 4-bromo-3-(2-methoxyethyl)-1-methyl-1H-pyrazole demonstrates favorable environmental profiles in preliminary studies, with researchers investigating its "biodegradation pathways" and "ecotoxicity parameters". The compound's stability under various pH conditions, a topic often searched as "pyrazole derivative pH stability", makes it suitable for diverse formulation development. Recent publications have explored its potential in advanced material science, particularly in creating functional polymers with tailored electronic properties.

Quality specifications for CAS 2306265-15-4 typically include parameters such as ≥98% purity by HPLC, residual solvent limits, and appropriate storage recommendations (-20°C under inert atmosphere). The compound's molecular weight (219.09 g/mol) and exact mass are frequently queried data points among mass spectrometry specialists. Regulatory documentation for this material often references REACH compliance status and customs classification codes, addressing common logistical questions from international researchers.

Emerging applications in medicinal chemistry continue to drive innovation with 4-bromo-3-(2-methoxyethyl)-1-methyl-1H-pyrazole. Its role in developing selective enzyme modulators has been particularly noteworthy, with research teams leveraging its scaffold to improve drug-target interactions. The compound's structure-activity relationships (SAR) are frequently discussed in scientific forums, with particular emphasis on how the methoxyethyl group influences binding affinity. These discussions often intersect with searches for "pyrazole bioisosteres" and "heterocyclic replacements", demonstrating its importance in lead optimization strategies.

From a commercial availability standpoint, CAS 2306265-15-4 is typically offered in research quantities ranging from 100mg to 10g by specialty chemical suppliers. Packaging options including amber glass vials and sealed ampoules cater to different laboratory needs, while certificates of analysis provide essential quality assurance. The compound's shelf life and stability under various conditions represent common technical inquiries, reflecting practical considerations for experimental planning. Current market trends show growing demand for custom synthetic services involving this pyrazole derivative, particularly for isotope-labeled versions used in metabolic studies.